Cas no 1189377-77-2 (4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine)

• Product Name: 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine
• CAS No: 1189377-77-2
• MF: C₂₄H₁₆N₂
• MW: 332.397245407104
• MDL: MFCD31923228
• CID: 4742817
• PubChem ID: 102597299
• Update Time: 2025-10-05

4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine Chemical and Physical Properties

Names and Identifiers

• 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine
• 1189377-77-2
• YSZC2269
• 1,2-bis(4-(pyridin-4-yl)phenyl)ethyne

• MDL： MFCD31923228
• Inchi： 1S/C24H16N2/c1(19-3-7-21(8-4-19)23-11-15-25-16-12-23)2-20-5-9-22(10-6-20)24-13-17-26-18-14-24/h3-18H
• InChI Key： GOPOAAAAUVXGJK-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C1C=CC(C#CC2C=CC(=CC=2)C2C=CN=CC=2)=CC=1

Computed Properties

• Exact Mass: 332.131348519g/mol
• Monoisotopic Mass: 332.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 25.8Ų

Additional information on 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine

Recent Advances in the Study of 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine (CAS: 1189377-77-2)

The compound 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine (CAS: 1189377-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine as a versatile building block in the design of metal-organic frameworks (MOFs) and coordination polymers. Its rigid, linear structure and ability to act as a bidentate ligand make it particularly useful in the development of novel materials with applications in catalysis, sensing, and drug delivery. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy in stabilizing platinum-based anticancer agents, enhancing their solubility and bioavailability.

In the context of medicinal chemistry, researchers have explored the compound's potential as an inhibitor of protein-protein interactions (PPIs). A recent Nature Communications article (2024) reported that derivatives of 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine exhibit high affinity for the p53-MDM2 interaction, a critical target in cancer therapy. The study utilized molecular docking and surface plasmon resonance (SPR) to validate the compound's binding efficacy, suggesting its promise as a scaffold for next-generation anticancer drugs.

Another area of active investigation involves the compound's photophysical properties. A 2024 study in Chemical Science revealed that 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine exhibits strong fluorescence emission in the visible spectrum, making it a candidate for bioimaging applications. The study also noted its stability under physiological conditions, a key advantage for in vivo use.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Ongoing research is focused on structural modifications to improve specificity and reduce toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In summary, 4,4'-(1,2-Ethynediyldi-4,1-phenylene)dipyridine (CAS: 1189377-77-2) represents a multifaceted tool in chemical biology, with applications ranging from materials science to therapeutics. Continued exploration of its properties and derivatives is likely to yield significant advancements in the coming years.